Cas no 2565805-67-4 (Pyridine, 2-(2,3,4-trifluorophenoxy)-)

• Product Name: Pyridine, 2-(2,3,4-trifluorophenoxy)-
• CAS No: 2565805-67-4
• MF: C₁₁H₆F₃NO
• MW: 225.166653156281
• MDL: MFCD31694142
• CID: 5194826
• Update Time: 2025-06-11

Pyridine, 2-(2,3,4-trifluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(2,3,4-trifluorophenoxy)-

• MDL： MFCD31694142
• Inchi： 1S/C11H6F3NO/c12-7-4-5-8(11(14)10(7)13)16-9-3-1-2-6-15-9/h1-6H
• InChI Key： PCNQPDDOHLASFO-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(F)C(F)=C2F)=NC=CC=C1

Additional information on Pyridine, 2-(2,3,4-trifluorophenoxy)-

Pyridine, 2-(2,3,4-trifluorophenoxy)- (CAS No. 2565805-67-4): A Comprehensive Overview

Pyridine, 2-(2,3,4-trifluorophenoxy)-, identified by its CAS number 2565805-67-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The presence of a trifluorophenoxy moiety in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The< strong>trifluorophenoxy group is a key feature that enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This modification allows for better interaction with biological targets and improved pharmacokinetic profiles. Recent studies have highlighted the potential of trifluorinated aromatic compounds in modulating enzyme activity and receptor binding, making Pyridine, 2-(2,3,4-trifluorophenoxy)-, an attractive candidate for further investigation.

In the context of contemporary pharmaceutical research, Pyridine, 2-(2,3,4-trifluorophenoxy)- has been explored for its potential applications in treating various diseases. For instance, its structural analogs have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The< strong>trifluorophenoxy group's ability to engage with hydrophobic pockets of proteins makes it an effective tool for designing selective inhibitors. This property has been leveraged in the development of small-molecule drugs that target specific pathological pathways.

Moreover, the compound's derivatives have been investigated for their antimicrobial and anti-inflammatory properties. The fluorine atoms in the< strong>trifluorophenoxy group contribute to the molecule's stability and reactivity, enabling it to interact with biological systems in a controlled manner. This has led to the discovery of novel compounds with enhanced efficacy and reduced side effects compared to traditional treatments.

The synthesis of Pyridine, 2-(2,3,4-trifluorophenoxy)- involves sophisticated organic reactions that highlight the compound's complexity. The introduction of fluorine atoms into the aromatic ring requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are commonly employed to construct this intricate structure.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Pyridine, 2-(2,3,4-trifluorophenoxy)- at the molecular level. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more potent derivatives. These computational approaches complement experimental efforts by predicting structural features and optimizing drug-like properties.

The pharmacological profile of Pyridine, 2-(2,3,4-trifluorophenoxy)- is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is crucial for developing treatments for central nervous system (CNS) disorders. The< strong>trifluorophenoxy group's lipophilicity facilitates its penetration through this barrier, making it a promising candidate for neuropharmacological applications.

In conclusion, Pyridine, 2-(2,3,4-trifluorophenoxy)- (CAS No. 2565805-67-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an invaluable tool for developing novel therapeutic agents. The ongoing research in this field continues to uncover new applications and refine synthetic strategies for this remarkable compound.